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Compound of Interest

Compound Name: 1-Chloro-9H-thioxanthen-9-one

CAS No.: 38605-72-0

Cat. No.: B3032712

Get Quote

Abstract & Scope
This application note provides a rigorous technical guide for the formulation of UV-curable inks

utilizing 2-Chlorothioxanthone (CTX) as a Type II photoinitiator. While widely used in industrial

coatings, CTX presents specific solubility and reactivity challenges that require precise protocol

management. This guide addresses the photochemical mechanism, stoichiometric

requirements for amine synergists, and detailed protocols for the preparation of high-optical-

density (OD) pigmented inks where CTX’s long-wavelength absorption is critical for depth

curing.

Target Audience: Formulation Chemists, Material Scientists, and R&D Professionals in coating

and drug packaging development.

Scientific Background: The Type II Mechanism
Unlike Type I photoinitiators (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""
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-hydroxyketones) which undergo unimolecular bond cleavage, CTX functions via a Type II
bimolecular mechanism. It requires a co-initiator—specifically a hydrogen donor (amine
synergist)—to generate reactive radicals.

Photochemistry
Upon UV irradiation (specifically in the UV-A region,

nm), CTX transitions to an excited singlet state (

CTX

) and rapidly undergoes intersystem crossing (ISC) to a long-lived triplet state (

CTX

).

The triplet state abstracts a hydrogen atom from the amine synergist (typically an

-amino hydrogen). This process yields two radicals:

CTX-ketyl radical: Generally inactive for initiating acrylate polymerization due to steric

hindrance and delocalization.

-Aminoalkyl radical: The active species that initiates the polymerization of acrylate
monomers.

Mechanism Visualization
The following diagram illustrates the energy transfer and radical generation pathway.
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Figure 1: Bimolecular Type II photoinitiation pathway of Chlorothioxanthone.

Formulation Strategy
The "Inner Filter" Effect
CTX is selected primarily for pigmented inks (Cyan, Black, Magenta). Pigments absorb heavily

in the short-wave UV (UV-C/UV-B). CTX absorbs in the UV-A region (350–400 nm), allowing

UV photons to penetrate deeper into the ink film where the pigment is relatively transparent

("optical window"), ensuring through-cure and adhesion.

Solubility Management
Critical Constraint: CTX has poor solubility in many standard monomers compared to its analog

Isopropylthioxanthone (ITX).

Protocol Adjustment: CTX must be pre-dissolved in the monomer blend at elevated

temperatures (60°C) before pigment addition.

Preferred Monomers: Phenoxy ethyl acrylate (PEA) or Cyclic Trimethylolpropane Formal

Acrylate (CTFA) are excellent solvents for CTX.

Representative Formulation (Black Ink)
The following table outlines a starting formulation for a UV-flexographic or screen ink.
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Component
Category

Specific Chemical Function Weight %

Oligomer
Polyester Acrylate /

Epoxy Acrylate
Mechanical Backbone 35 - 45%

Monomer (Diluent) TPGDA / DPGDA Viscosity Control 25 - 35%

Monomer (Solvent)
Phenoxy Ethyl

Acrylate (PEA)
Solubilizer for CTX 10 - 15%

Photoinitiator
2-Chlorothioxanthone

(CTX)
Through-Cure Initiator 2.0 - 3.0%

Co-Initiator
EDB or Amino

Acrylate
Synergist (H-Donor) 3.0 - 5.0%

Photoinitiator
Irgacure 369 (or

equivalent)
Surface Cure booster 2.0 - 4.0%

Pigment Carbon Black Colorant 15 - 20%

Additives Polysiloxanes Flow/Leveling 0.5 - 1.0%

Note: The Amine:CTX ratio should generally be maintained at 1.5:1 to 2:1 by weight to

overcome oxygen inhibition and ensure efficient H-abstraction.

Experimental Protocols
Protocol A: Preparation of the Let-down Varnish
(Vehicle)
Objective: Create a homogeneous solution of the photoinitiator system.
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Weighing: Into a stainless steel mixing vessel, weigh the Monomer (Solvent) (e.g., PEA) and

Oligomers.

Heating: Place the vessel on a hot plate or water bath. Heat to 60°C ± 2°C.

Why? CTX has a high melting point (~153°C) and slow dissolution rate at room

temperature.

Addition: While agitating with a disperser (Cowles blade) at 500 RPM, slowly add the CTX

powder.

Dissolution: Maintain 60°C and mixing for 20-30 minutes.

Validation: Stop mixing. Take a glass rod sample. The liquid must be clear amber with no

visible crystals.

Completing the Vehicle: Lower temperature to 40°C. Add the Amine Synergist and other

photoinitiators. Mix for 10 minutes.

Caution: Do not overheat once the amine is added to prevent premature thermal

polymerization (gelation).

Protocol B: Pigment Dispersion & Milling
Objective: Grind pigment to <1 µm particle size without overheating.

Premix: Add the Pigment (Carbon Black) to the Varnish prepared in Protocol A. Mix at high

speed (2000 RPM) for 15 minutes to wet the pigment.

Milling: Transfer the slurry to a Three-Roll Mill or Bead Mill.

Process Control:

Pass 1: Loose gap (Pressure: 5 bar).

Pass 2: Tight gap (Pressure: 15 bar).
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Temperature Check: Ensure ink temperature does not exceed 55°C during milling (shear

heat can trigger polymerization).

Validation (Hegman Gauge):

Place a droplet on a Hegman grind gauge.

Scrape down.

Acceptance Criteria: No scratches or particles visible above 5 µm (NPIRI scale).

Protocol C: Curing & Characterization Workflow

Liquid Ink Sample

1. Drawdown
(K-Bar / 6-12 µm wet)

2. UV Curing
(Hg Lamp or 395nm LED)

 Belt Speed: 20-50 m/min

3. Surface Tack Test
(Thumb Twist)

4. Adhesion Test
(Cross-Hatch / Tape)

5. Solvent Resistance
(MEK Rubs)
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Figure 2: Standardized testing workflow for UV-curable ink characterization.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Surface Tackiness Oxygen Inhibition

Increase Amine Synergist

concentration. Oxygen

quenches the triplet state;

amines scavenge oxygen.

Poor Adhesion Incomplete Through-Cure

Increase CTX loading (up to

3%). CTX drives the cure at

the substrate interface.

Ink Gelation (Shelf Life) Dark Reaction

Ensure storage temperature <

25°C. Add stabilizer (e.g.,

MEHQ or BHT) at 500-1000

ppm.

Crystallization CTX Saturation

CTX concentration is too high

for the monomer blend. Switch

to ITX (more soluble) or

increase PEA content.

Yellowing CTX Byproducts

CTX inherently yellows upon

curing. Do not use in White

Inks or overprint varnishes.

Safety & Regulatory Considerations
Migration (Food Packaging)
CTX and its breakdown products can migrate through porous substrates (paper/board).

Risk: Historically, thioxanthones (ITX/CTX) have been involved in food contamination recalls

(e.g., baby milk scandal).

Solution: For food packaging (Nestlé Guidance/Swiss Ordinance), do not use standard CTX.

Instead, use Polymeric Thioxanthones (e.g., Omnipol TX) where the chromophore is
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tethered to a polymer chain, preventing migration.

Handling
H-Statements: H302 (Harmful if swallowed), H411 (Toxic to aquatic life).

PPE: Nitrile gloves and UV-blocking safety glasses are mandatory during weighing and

curing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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